Cas no 345958-55-6 (D-myo-inositol-1,4,5-triphosphate (ammonium salt))

• Product Name: D-myo-inositol-1,4,5-triphosphate (ammonium salt)
• CAS No: 345958-55-6
• MF: C₆H₂₄N₃O₁₅P₃
• MW: 471.187145233154
• CID: 4552790
• PubChem ID: 139035233
• Update Time: 2025-10-23

D-myo-inositol-1,4,5-triphosphate (ammonium salt) Chemical and Physical Properties

Names and Identifiers

• D-myo-inositol-1,4,5-triphosphate (ammonium salt)
• D-myo-Inositol 1,4,5-tris(dihydrogen phosphate) triammonium salt
• IP3(1
• 4
• 5)
• IP3(1,4,5)
• 1246355-66-7
• D-myo-inositol-1,3,4-trisphosphate (ammonium salt)
• 345958-55-6
• azane;[(1R,2S,3R,4R,5S,6R)-2,3,5-trihydroxy-4,6-diphosphonooxycyclohexyl] dihydrogen phosphate

• Inchi： 1S/C6H15O15P3.3H3N/c7-1-2(8)5(20-23(13,14)15)6(21-24(16,17)18)3(9)4(1)19-22(10,11)12;;;/h1-9H,(H2,10,11,12)(H2,13,14,15)(H2,16,17,18);3*1H3/t1-,2+,3+,4-,5-,6-;;;/m1.../s1
• InChI Key： VWIVRRVMXAKDSS-ZKVWPJASSA-N
• SMILES： O([C@@H]1[C@@H](O)[C@H](OP(O)(O)=O)[C@H](O)[C@H](O)[C@H]1OP(O)(O)=O)P(O)(O)=O.N.N.N

Computed Properties

• Exact Mass: 436.98892986g/mol
• Monoisotopic Mass: 436.98892986g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 574
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 262Ų

D-myo-inositol-1,4,5-triphosphate (ammonium salt) Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C

Additional information on D-myo-inositol-1,4,5-triphosphate (ammonium salt)

Recent Advances in the Study of D-myo-inositol-1,4,5-triphosphate (Ammonium Salt) and Its Implications in Chemical Biology and Medicine

D-myo-inositol-1,4,5-triphosphate (ammonium salt), a critical secondary messenger in cellular signaling pathways, has been the subject of extensive research due to its pivotal role in calcium mobilization and regulation of intracellular processes. The compound, with the CAS number 345958-55-6, is widely utilized in biochemical and pharmacological studies to elucidate the mechanisms of inositol phosphate signaling. Recent studies have further explored its applications in disease models, drug development, and therapeutic interventions, highlighting its potential in addressing various medical conditions.

One of the most significant advancements in this area involves the structural and functional characterization of D-myo-inositol-1,4,5-triphosphate (ammonium salt) in the context of G-protein coupled receptor (GPCR) signaling. Researchers have employed advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy to delineate the binding interactions between this molecule and its target proteins. These studies have provided invaluable insights into the molecular basis of signal transduction, paving the way for the design of novel therapeutics targeting inositol phosphate pathways.

In addition to its role in basic research, D-myo-inositol-1,4,5-triphosphate (ammonium salt) has shown promise in preclinical models of neurological disorders. Recent findings suggest that dysregulation of inositol phosphate metabolism is implicated in conditions such as Alzheimer's disease and bipolar disorder. Experimental approaches utilizing this compound have demonstrated its efficacy in modulating synaptic plasticity and neuronal excitability, offering potential avenues for therapeutic intervention. These results underscore the importance of further investigating its pharmacological properties and mechanisms of action.

Another area of active research is the development of synthetic analogs of D-myo-inositol-1,4,5-triphosphate (ammonium salt) with enhanced stability and bioavailability. Chemical modifications, such as phosphorylation and substitution of functional groups, have been explored to improve the compound's pharmacokinetic profile. These efforts aim to overcome the limitations associated with the natural molecule, such as rapid degradation and poor membrane permeability, thereby expanding its therapeutic potential.

Furthermore, the integration of computational modeling and high-throughput screening has accelerated the discovery of novel ligands that interact with inositol phosphate receptors. These approaches have identified several lead compounds with high affinity and specificity, which are currently undergoing evaluation in various disease models. The synergy between experimental and computational techniques holds great promise for advancing our understanding of inositol phosphate signaling and its applications in medicine.

In conclusion, the study of D-myo-inositol-1,4,5-triphosphate (ammonium salt) (CAS: 345958-55-6) continues to yield significant breakthroughs in chemical biology and medicine. Its multifaceted roles in cellular signaling, disease pathogenesis, and drug development make it a valuable tool for researchers and clinicians alike. Future research should focus on translating these findings into clinical applications, with the ultimate goal of improving patient outcomes in a range of medical conditions.